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Compound of Interest

Compound Name: Dihydroevocarpine

Cat. No.: B119218 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

guide provides detailed procedures for the proper disposal of dihydroevocarpine, a substance

recognized for its potential cytotoxicity in acute myeloid leukemia.[1][2] Adherence to these

guidelines is essential to protect personnel and the environment from potential harm.

Hazard Profile of Dihydroevocarpine
According to its Safety Data Sheet (SDS), dihydroevocarpine presents the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[3]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[3]

These classifications underscore the importance of preventing its release into the environment

and ensuring its proper disposal as hazardous waste.
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Hazard
Classification

GHS Code Signal Word Hazard Statement

Acute toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Acute aquatic toxicity Category 1 Warning
H400: Very toxic to

aquatic life

Chronic aquatic

toxicity
Category 1 Warning

H410: Very toxic to

aquatic life with long

lasting effects

Data sourced from the

Dihydroevocarpine

Safety Data Sheet.[3]

Step-by-Step Disposal Protocol
This protocol is a general guideline. Always consult your institution's Environmental Health and

Safety (EHS) department for specific procedures and regulatory requirements.

1. Personal Protective Equipment (PPE): Before handling dihydroevocarpine waste, ensure

you are wearing appropriate PPE:

Safety goggles with side-shields[3]

Chemical-resistant gloves (inspect before use)[4]

Impervious clothing or lab coat[3]

A suitable respirator if there is a risk of aerosol formation[3]

2. Waste Segregation and Collection:

Do not dispose of dihydroevocarpine down the drain or in regular trash.[5][6] This is crucial

due to its high aquatic toxicity.[3]
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Collect all dihydroevocarpine waste, including contaminated labware (e.g., pipette tips,

vials, gloves), in a designated, compatible, and clearly labeled hazardous waste container.[7]

The container must be in good condition, leak-proof, and kept securely closed when not in

use.[5]

Label the container with "Hazardous Waste," the full chemical name "Dihydroevocarpine,"

and the associated hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment").

3. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area that is at or

near the point of generation and under the control of laboratory personnel.[8][9]

Ensure the storage area is cool, well-ventilated, and away from incompatible materials such

as strong acids, alkalis, and oxidizing/reducing agents.[3]

The maximum accumulation time in the laboratory is typically governed by regulations such

as the EPA's Subpart K for academic labs, which may be up to twelve months, provided

volume limits are not exceeded.[8]

4. Spill Management: In the event of a spill:

Evacuate the immediate area and ensure adequate ventilation.[3]

Wearing full PPE, contain the spill using an absorbent material like diatomite or universal

binders.[3]

Collect the contaminated material into the designated hazardous waste container.

Decontaminate the spill area with alcohol and dispose of all cleaning materials as hazardous

waste.[3]

Report the spill to your EHS department.

5. Final Disposal:
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Contact your institution's EHS department to arrange for the pickup and disposal of the

dihydroevocarpine waste.

The waste must be disposed of through an approved hazardous waste disposal facility in

accordance with all local, state, and federal regulations, such as the Resource Conservation

and Recovery Act (RCRA).[5]

Visualizing the Disposal Process
To further clarify the procedural flow, the following diagrams illustrate the decision-making

process and the operational steps for dihydroevocarpine disposal.

Preparation & Collection Interim Storage Final Disposal

Start: Dihydroevocarpine Waste Generated Don Appropriate PPE Segregate Waste into a Labeled, Compatible Container Store in Satellite Accumulation Area Weekly Inspection of Container Contact EHS for Waste Pickup Transport by Approved Hazardous Waste Vendor Final Disposal at an Approved Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of dihydroevocarpine waste.
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Is the material dihydroevocarpine waste?

Is the waste liquid or solid?

Yes

Do NOT dispose in regular trash.

No (if non-hazardous)

Is the waste contaminated sharps?

Solid

Do NOT dispose down the drain.

Liquid

Collect in a labeled hazardous chemical waste container.

No

Collect in a designated sharps container for hazardous chemical waste.

Yes

Contact EHS for disposal.

Collect for proper disposal

Click to download full resolution via product page

Caption: Decision tree for dihydroevocarpine waste segregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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